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Compound of Interest

Compound Name: ACD-10284

CAS No.: 16231-76-8

Cat. No.: B1671411

Get Quote

A comprehensive search for research papers and clinical trials related to a compound

designated "ACD-10284" did not yield any specific results. The identifier "ACD-10284" does

not appear in the public scientific literature or clinical trial registries. It is possible that this is an

internal compound code not yet disclosed publicly, a new compound with research yet to be

published, or a typographical error.

The search for "ACD" in combination with research-related terms revealed several different

topics, none of which correspond to a specific drug candidate with the identifier ACD-10284.

The search results included:

Actin Cross-linking Domain (ACD) Toxin: A bacterial toxin that modifies actin in host cells.

Research has focused on its mechanism of action, including the formation of linear and

cyclic actin oligomers.[1]

AZD0284: A drug candidate developed by AstraZeneca for the potential treatment of plaque

psoriasis. A Phase 1b clinical trial (NCT03310320) was initiated to evaluate its safety and

efficacy but was later suspended due to preclinical findings.[2]
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ACD Score: A clinical scoring system used to predict long-term mortality in patients following

status epilepticus. This score is based on the patient's age, level of consciousness at

admission, and the duration of the status epilepticus.[3]

Autoregressive Conditional Duration (ACD) Models: Econometric and statistical models used

to analyze the time duration between events.[4][5]

CELT ACD: An arterial closure device used to achieve hemostasis at the femoral artery

access site after percutaneous interventional procedures.[6]

Without any available research papers or data on a compound specifically named ACD-10284,

it is not possible to provide a meta-analysis, comparison guides, data tables, or diagrams as

requested. Researchers, scientists, and drug development professionals seeking information

on this topic are encouraged to verify the compound identifier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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